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Compound of Interest

Compound Name: 3-Chloro-6-methoxyquinoline

CAS No.: 861553-63-1

Cat. No.: B1515206

Get Quote

Technical Monograph: 3-Chloro-6-
methoxyquinoline
Optimizing the Quinoline Scaffold for Medicinal
Chemistry
Executive Summary: The Pharmacophore Logic
3-Chloro-6-methoxyquinoline (CAS 861553-63-1) represents a specialized halogenated

heterocycle serving as a critical intermediate in the synthesis of antimalarials, kinase inhibitors,

and complex biaryl systems. Unlike the more common 2- or 4-substituted quinolines, the 3-

chloro variant offers a unique vector for structural diversification. The C3 position is

electronically distinct, allowing for selective palladium-catalyzed cross-coupling reactions

(Suzuki-Miyaura, Buchwald-Hartwig) without interference from the nucleophilic nitrogen or the

electron-rich benzenoid ring.

Simultaneously, the 6-methoxy substituent functions as an electron-donating group (EDG),

modulating the basicity of the quinoline nitrogen and improving the metabolic stability of the
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scaffold by blocking the metabolically labile C6 position. This guide details the physicochemical

properties, synthetic logic, and application protocols for this high-value pharmacophore.

Physicochemical Profile
The following data aggregates experimental and computed properties to establish a baseline

for handling and formulation.

Property Value Note

CAS Registry Number 861553-63-1

IUPAC Name 3-Chloro-6-methoxyquinoline

Molecular Formula C₁₀H₈ClNO

Molecular Weight 193.63 g/mol

Appearance Solid or Semi-solid

Low melting point anticipated

(approx. 50–70°C based on

congeners)

Boiling Point ~299.8°C Predicted at 760 mmHg [1]

Flash Point ~135.1°C Predicted [1]

LogP (Octanol/Water) 2.7 – 3.1
Lipophilic; High permeability

predicted

pKa (Conj.[1] Acid) ~4.5
Nitrogen basicity reduced by

inductive effect of 3-Cl

Solubility DMSO, DCM, Methanol Sparingly soluble in water

Storage 2–8°C, Inert Atmosphere Hygroscopic; protect from light

Structural & Electronic Analysis
To understand the reactivity of 3-chloro-6-methoxyquinoline, one must analyze the

competing electronic effects on the bicyclic system.
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The Pyridine Ring (Electron Deficient): The nitrogen atom withdraws electron density, making

C2 and C4 naturally electrophilic. However, the 3-chloro substituent is in a "beta" position

relative to the nitrogen, making it less susceptible to nucleophilic aromatic substitution (

) compared to a 2-chloro or 4-chloro analog. This inertness to

is a strategic advantage, preserving the chloride for metal-catalyzed coupling.

The Benzene Ring (Electron Rich): The 6-methoxy group donates electron density into the

benzene ring via resonance. This increases the electron density at C5 and C7, potentially

facilitating electrophilic substitution at these positions if the ring is not further deactivated.

Visualization: Reactivity Logic
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Figure 1: Pharmacophore map highlighting the distinct functional roles of the 3-Cl and 6-OMe

substituents.

Synthetic Pathways
Accessing the 3-chloroquinoline scaffold is synthetically more demanding than accessing 2- or

4-chloro isomers. The following retrosynthetic analysis outlines the most robust strategies.

Strategy A: The Vilsmeier-Haack Cyclization (Modified)
This route constructs the pyridine ring with the halogen already in place or sets up a precursor

(aldehyde) that can be decarbonylated.
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Precursor: p-Anisidine (4-methoxyaniline).

Reagent: N-Arylacetamide + Vilsmeier Reagent (

).

Intermediate: 2-Chloro-3-formyl-6-methoxyquinoline.

Transformation: The 2-chloro group can be removed (hydrodehalogenation), and the formyl

group converted to a chloro group (via oxidation to acid -> Hunsdiecker or similar), though

this is multi-step.

Strategy B: The 3-Amino Sandmeyer Route
(Recommended for Lab Scale)
A highly reliable method involves converting the amine to the chloride.

Start: 3-Amino-6-methoxyquinoline (commercially available or synthesized via

nitration/reduction of 6-methoxyquinoline).

Diazotization: Reaction with

in aqueous

at 0°C to form the diazonium salt.

Sandmeyer Reaction: Treatment with Copper(I) Chloride (

) to install the chlorine atom.

Strategy C: Direct Construction via alpha-Halo
Carbonyls
Condensation of p-anisidine with 2-chloromalonaldehyde (or its tetraacetal equivalent) under

acidic conditions. This directly yields the 3-chloro-6-methoxyquinoline core.

Visualization: Retrosynthetic Analysis
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Figure 2: Retrosynthetic logic comparing the stepwise Sandmeyer route vs. direct cyclization.

Medicinal Chemistry Applications
The Suzuki-Miyaura Handle
The primary utility of CAS 861553-63-1 is as an electrophile in Palladium-catalyzed cross-

coupling. The 3-position allows for the introduction of aryl or heteroaryl groups to extend the

pharmacophore into new pockets of a target protein (e.g., the hydrophobic back-pocket of a

kinase).

Protocol: General Suzuki Coupling for 3-Chloroquinolines Note: Chlorides are less reactive

than bromides; the use of electron-rich phosphine ligands is critical.

Reagents:

Substrate: 3-Chloro-6-methoxyquinoline (1.0 eq)
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Boronic Acid: Aryl-B(OH)₂ (1.2 eq)

Catalyst:

(2 mol%) or

Ligand: SPhos or XPhos (Buchwald ligands) (4 mol%) - Essential for activating the C-Cl

bond.

Base:

(2.0 eq) or

.

Solvent: Toluene/Water (10:1) or 1,4-Dioxane.

Procedure:

Charge a reaction vial with substrate, boronic acid, base, and catalyst precursor.

Evacuate and backfill with Argon (3x).

Add degassed solvent and Ligand.

Heat to 100°C for 12–18 hours.

Monitor via LC-MS (Target mass = MW of biaryl product).

Workup: Dilute with EtOAc, wash with brine, dry over

.

Biological Relevance[2][3]
Antimalarial Activity: Analogs of 6-methoxyquinoline are historical staples (e.g., Primaquine).

The 3-chloro derivative serves as a scaffold to synthesize novel agents that overcome

chloroquine resistance.
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Kinase Inhibition: The quinoline nitrogen can function as a hinge binder. Substituents at C3

allow the molecule to traverse the gatekeeper region of kinases [2].

Safety & Handling (SDS Summary)
While specific toxicological data for this exact isomer is limited, protocols should follow the

Hazard Class 6.1 standards for halogenated quinolines.

Hazard Category Statement Precaution

Acute Toxicity Harmful if swallowed (H302).
Do not eat/drink in lab. Wash

hands post-handling.

Skin/Eye Irritation
Causes skin (H315) and eye

(H319) irritation.

Wear nitrile gloves and safety

goggles.

STOT-SE
May cause respiratory irritation

(H335).
Handle only in a fume hood.

Environmental Harmful to aquatic life.
Collect all waste for hazardous

disposal.

Spill Response: Isolate the area. Adsorb on vermiculite. Do not flush down drains due to high

aquatic toxicity potential.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. Ethyl trifluoroacetate | 383-63-1 [chemicalbook.com]
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properties]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1515206/docs#3-chloro-6-methoxyquinoline-cas-
number-861553-63-1-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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